![molecular formula C20H18ClNO2 B5819384 4-({2-[(4-chlorobenzyl)oxy]benzyl}amino)phenol](/img/structure/B5819384.png)
4-({2-[(4-chlorobenzyl)oxy]benzyl}amino)phenol
Overview
Description
4-({2-[(4-chlorobenzyl)oxy]benzyl}amino)phenol is a useful research compound. Its molecular formula is C20H18ClNO2 and its molecular weight is 339.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.1026065 g/mol and the complexity rating of the compound is 352. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Synthesis and Biological Evaluation : A study on 4-aminophenol derivatives, including those similar to 4-({2-[(4-chlorobenzyl)oxy]benzyl}amino)phenol, demonstrated their synthesis and characterization. These compounds displayed broad-spectrum antimicrobial and antidiabetic activities, as well as potential as anticancer agents due to their ability to interact with human DNA (Rafique et al., 2022).
Chemical Properties and Applications
- Solvatochromic Materials : A study on ((4-(benzyloxy)benzylidene)amino)phenol compounds highlighted their use as solvatochromic materials. These compounds showed significant semiconductor characteristics, suggesting potential applications in electronic devices (Sıdır et al., 2019).
- Glucose Determination : Research involving 4-amino phenol derivatives explored their use in glucose determination in blood, showcasing the potential for medical diagnostics applications (Trinder, 1969).
Structural and Spectroscopic Analysis
- Structural Characterization : The crystal structure of a compound closely related to this compound was analyzed, providing insights into its molecular configuration which is crucial for understanding its chemical properties and potential applications (Luo et al., 2010).
- Antioxidant Properties : A study on (E)-4-chloro-2-((4-methoxybenzylidene)amino)phenol, a compound similar to this compound, examined its potential as an antioxidant compound. This suggests possible applications in healthcare and material sciences (Sen et al., 2017).
Potential Applications in Material Science
- Thermally Stable Polymers : Research has been conducted on the synthesis of thermally stable polymers using derivatives of 4-amino-phenol, indicating possible applications in the development of high-performance materials (Baran & Saçak, 2018).
Properties
IUPAC Name |
4-[[2-[(4-chlorophenyl)methoxy]phenyl]methylamino]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClNO2/c21-17-7-5-15(6-8-17)14-24-20-4-2-1-3-16(20)13-22-18-9-11-19(23)12-10-18/h1-12,22-23H,13-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWZNPWAJQMJTTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC2=CC=C(C=C2)O)OCC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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